Cas no 1214672-32-8 (1-methanesulfonyl-N-(2-methyl-1,3-benzothiazol-6-yl)piperidine-2-carboxamide)

• Product Name: 1-methanesulfonyl-N-(2-methyl-1,3-benzothiazol-6-yl)piperidine-2-carboxamide
• CAS No: 1214672-32-8
• MF: C₁₅H₁₉N₃O₃S₂
• MW: 353.459660768509
• CID: 5759821
• PubChem ID: 44086773
• Update Time: 2025-05-20

1-methanesulfonyl-N-(2-methyl-1,3-benzothiazol-6-yl)piperidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methylbenzo[d]thiazol-6-yl)-1-(methylsulfonyl)piperidine-2-carboxamide
• VU0637087-1
• 1214672-32-8
• N-(2-methyl-1,3-benzothiazol-6-yl)-1-methylsulfonylpiperidine-2-carboxamide
• 1-methanesulfonyl-N-(2-methyl-1,3-benzothiazol-6-yl)piperidine-2-carboxamide
• AKOS024500038
• F5141-0008

• Inchi： 1S/C15H19N3O3S2/c1-10-16-12-7-6-11(9-14(12)22-10)17-15(19)13-5-3-4-8-18(13)23(2,20)21/h6-7,9,13H,3-5,8H2,1-2H3,(H,17,19)
• InChI Key： RUZULNXHCDRRTR-UHFFFAOYSA-N
• SMILES： S(C)(N1CCCCC1C(NC1=CC=C2C(=C1)SC(C)=N2)=O)(=O)=O

Computed Properties

• Exact Mass: 353.08678382g/mol
• Monoisotopic Mass: 353.08678382g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 549
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 116Ų

Additional information on 1-methanesulfonyl-N-(2-methyl-1,3-benzothiazol-6-yl)piperidine-2-carboxamide

Introduction to 1-methanesulfonyl-N-(2-methyl-1,3-benzothiazol-6-yl)piperidine-2-carboxamide (CAS No. 1214672-32-8)

The compound 1-methanesulfonyl-N-(2-methyl-1,3-benzothiazol-6-yl)piperidine-2-carboxamide, identified by its CAS number 1214672-32-8, represents a significant advancement in the field of medicinal chemistry. This molecule has garnered considerable attention due to its unique structural features and promising biological activities. Its synthesis and application in pharmaceutical research have been extensively studied, particularly in the development of novel therapeutic agents targeting various diseases.

At the core of this compound's structure lies a benzothiazole moiety, which is a well-documented scaffold in medicinal chemistry. Benzothiazoles are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of a piperidine ring further enhances the compound's pharmacological potential by contributing to its solubility and bioavailability. The methanesulfonyl group and the carboxamide moiety at the terminal positions are critical for modulating the compound's interactions with biological targets.

Recent studies have highlighted the importance of 1-methanesulfonyl-N-(2-methyl-1,3-benzothiazol-6-yl)piperidine-2-carboxamide in the development of drugs that target neurological disorders. The benzothiazole-piperidine framework has been shown to interact with specific enzymes and receptors involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. Preliminary in vitro experiments have demonstrated that this compound exhibits inhibitory effects on key enzymes like acetylcholinesterase and monoamine oxidase, suggesting its potential as a lead compound for further drug development.

The synthesis of 1-methanesulfonyl-N-(2-methyl-1,3-benzothiazol-6-yl)piperidine-2-carboxamide involves a multi-step process that requires precise control over reaction conditions. The introduction of the methanesulfonyl group is typically achieved through sulfonylation reactions, while the attachment of the benzothiazole moiety is facilitated by condensation reactions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to ensure high yields and purity. These synthetic strategies are crucial for obtaining a compound that meets the stringent requirements of pharmaceutical research.

In addition to its pharmacological potential, 1-methanesulfonyl-N-(2-methyl-1,3-benzothiazol-6-yl)piperidine-2-carboxamide has been investigated for its role in modulating immune responses. The benzothiazole scaffold is known to interact with immune receptors, making it a valuable candidate for drugs targeting autoimmune diseases and inflammation. Studies have shown that this compound can inhibit the production of pro-inflammatory cytokines, thereby reducing inflammation and potentially alleviating symptoms associated with chronic inflammatory conditions.

The structural flexibility of 1-methanesulfonyl-N-(2-methyl-1,3-benzothiazol-6-yl)piperidine-2-carboxamide allows for further modifications that can enhance its pharmacological properties. Researchers have explored derivatives of this compound by introducing various substituents at different positions on the molecule. These modifications have led to compounds with improved solubility, bioavailability, and target specificity. Such advancements underscore the importance of structural optimization in drug development and highlight the potential of 1-methanesulfonyl-N-(2-methyl-1,3-benzothiazol-6-yl)piperidine-2-carboxamide as a versatile scaffold for future therapeutic agents.

Recent clinical trials have provided insights into the safety and efficacy of compounds derived from this scaffold. While 1-methanesulfonyl-N-(2-methyl-1,3-benzothiazol-6-yl)piperidine-2-carboxamide itself has not yet entered human trials, preclinical studies suggest that it is well-tolerated at therapeutic doses. However, further research is needed to fully understand its pharmacokinetic profile and potential side effects. Long-term studies are essential to assess its long-term safety and efficacy before it can be considered for clinical use.

The future direction of research on 1-methanesulfonyl-N-(2-methyl-1,3-benzothiazol-6-yl)piperidine-2-carboxamide includes exploring its potential in combination therapies. By pairing this compound with other drugs that target different aspects of a disease, researchers aim to achieve synergistic effects that could lead to more effective treatments. Additionally, computational modeling and machine learning techniques are being employed to predict new derivatives with enhanced properties. These computational approaches can significantly accelerate the drug discovery process by identifying promising candidates for further investigation.

In conclusion,1-methanesulfonyl-N-(2-methyl-l,l-benzothiazol-l-l)-yl)piperidine-z-carboxamide (CAS No 1214672328)is a multifaceted compound with significant potential in pharmaceutical research Its unique structure biological activitiesand synthetic flexibility make it an attractive candidate for developing novel therapeutic agents particularly those targeting neurological disorders immune responsesand chronic inflammatory conditions Further research is needed to fully explore its pharmacological properties but preliminary findings suggest that it holds promise as a lead compound for future drug development